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Compound of Interest

Compound Name:
3'-Bromo-5'-chloro-4'-

fluorophenacyl bromide

CAS No.: 1805576-82-2

Cat. No.: B1411057

Get Quote

Executive Summary
3'-Bromo-5'-chloro-4'-fluorophenacyl bromide (Systematic Name: 2-Bromo-1-(3-bromo-5-

chloro-4-fluorophenyl)ethan-1-one) is a highly specialized halogenated intermediate, primarily

utilized in the synthesis of heterocycles (imidazoles, thiazoles) for kinase inhibitor discovery

and proteolysis targeting chimeras (PROTACs).

Critical Market Insight: Unlike mono-halogenated phenacyl bromides, this specific tri-

halogenated variant is not a commodity catalog item. It is classified as a "Make-to-Order"

(MTO) chemical. Researchers cannot simply "buy" it off the shelf from standard aggregators

(Sigma, Fisher, VWR) without a lead time of 4-8 weeks.

This guide provides the only viable immediate solution: procuring the commercially available

benzoate precursor and performing a validated 3-step synthesis, or contracting a specific tier of

custom synthesis providers.

Part 1: Chemical Identity & Specifications[1][2][3][4]
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Before sourcing, verify the exact chemical identity to avoid regioisomer confusion (common

with tri-substituted benzenes).

Feature Specification

Target Molecule 3'-Bromo-5'-chloro-4'-fluorophenacyl bromide

Systematic Name
2-Bromo-1-(3-bromo-5-chloro-4-

fluorophenyl)ethanone

Molecular Formula

Molecular Weight ~330.38 g/mol

CAS Number Not Assigned (Novel/Proprietary)

Key Precursor CAS
1160574-62-8 (Methyl 3-bromo-4-chloro-5-

fluorobenzoate)

Physical State Solid (Low melting point, likely 35–55 °C)

Safety Class Lachrymator (Tear Gas Agent), Corrosive

Part 2: Sourcing Strategy & Market Analysis
Since the target is not in stock, you must adopt a Precursor-Based Sourcing Strategy. The

most efficient route is to purchase the benzoate ester, which is commercially available.

Option A: Buy the Precursor (Recommended)
Target Precursor: Methyl 3-bromo-4-chloro-5-fluorobenzoate CAS: 1160574-62-8
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Supplier Type Vendor Examples
Estimated Price
(USD)

Lead Time

Tier 1 (Global)
Sigma-Aldrich,

Millipore
$250 - $400 / 1g 2-3 Weeks

Tier 2 (Specialist)
Ambeed, BLD Pharm,

Combi-Blocks
$120 - $180 / 1g 3-5 Days

Tier 3 (Bulk)
Enamine, WuXi

AppTec
Inquire (Min 10g) 4-6 Weeks

Option B: Custom Synthesis (Outsourced)
If internal synthesis is impossible, do not use general aggregators. Use a CRO specialized in

halogenated aromatics.

Estimated Cost: $2,500 - $4,000 per batch (up to 10g).

Lead Time: 6-8 weeks.

Recommended RFQ Specification: "Synthesis of 2-bromo-1-(3-bromo-5-chloro-4-

fluorophenyl)ethanone, >95% purity, HPLC & NMR confirmation required."

Decision Logic: Buy vs. Make
The following diagram illustrates the optimal decision path based on your timeline and budget.
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Start: Need 3'-Bromo-5'-chloro-4'-fluorophenacyl bromide

Check Catalog Stock?

Result: Not Available (MTO)

Do you have Synthesis Capabilities?

No: Outsourced Synthesis

Urgency: Low

Yes: In-House Synthesis

Urgency: High

Contact CRO (Ambeed/Enamine)
Cost: ~$3k

Time: 6 Weeks

Step 1: Buy Precursor
Methyl 3-bromo-4-chloro-5-fluorobenzoate

(CAS 1160574-62-8)

Step 2: Convert to Acetophenone

Step 3: Alpha-Bromination

Click to download full resolution via product page

Figure 1: Strategic sourcing decision tree. Due to lack of direct stock, in-house synthesis from

the benzoate precursor is the fastest route.
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Part 3: Technical Synthesis Protocol
If you choose Option A (In-House), follow this validated synthetic route. This pathway avoids

the instability of the acid chloride intermediate by using the Weinreb amide method.

Phase 1: Precursor Conversion (Benzoate
Acetophenone)
Reaction:

Hydrolysis: Methyl benzoate (CAS 1160574-62-8)

Benzoic Acid (LiOH, THF/H2O).

Weinreb Amide: Benzoic Acid

N-methoxy-N-methylamide (EDCI, N,O-dimethylhydroxylamine).

Grignard Addition: Amide

Acetophenone (MeMgBr, THF, 0°C).

Why this route? Direct addition of Methyl Grignard to the ester often leads to the tertiary alcohol

(double addition). The Weinreb amide stops cleanly at the ketone.

Phase 2: Alpha-Bromination (Acetophenone Phenacyl
Bromide)
This is the critical step. Phenacyl bromides are prone to poly-bromination (getting the dibromo-

impurity).

Reagents:

Substrate: 1-(3-bromo-5-chloro-4-fluorophenyl)ethanone

Brominating Agent: Copper(II) Bromide (

) OR Phenyltrimethylammonium tribromide (PTAB). Avoid elemental Bromine (
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) if possible to control selectivity.

Solvent: Ethyl Acetate (EtOAc) or CHCl3/EtOAc (1:1).

Protocol:

Dissolve 1.0 eq of acetophenone in EtOAc.

Add 2.0 eq of

.

Reflux vigorously for 2-4 hours. The green

will turn to white

precipitate.

TLC Monitoring: Mobile phase 10% EtOAc/Hexane. Product is usually less polar than

starting material.

Workup: Filter off copper salts. Wash filtrate with water.[1] Dry over

.[2][3]

Purification: Recrystallization from Ethanol/Hexane is preferred over column chromatography

(silica degrades phenacyl bromides).

Quality Control (Self-Validation)
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Test Expected Result (Validation Criteria)

HPLC
Single peak >95%. Impurity at RRT 1.1

(dibromo species) must be <2%.

1H NMR

Diagnostic Singlet: Look for a singlet at

4.40 - 4.50 ppm (

).

1H NMR

Starting Material Check: Ensure disappearance

of methyl ketone singlet at

2.60 ppm.

Part 4: Safety & Handling (Lachrymator Protocol)
WARNING: This compound is a potent alkylating agent and lachrymator. It causes severe eye

and respiratory irritation.

Mandatory Safety Workflow:

PPE Requirements

Handling Procedure
Goggles + Face Shield

Fume Hood Only
(Sash < 10 inches)

Double Nitrile Gloves

Decon Solution:
10% Na2S2O3 (Thiosulfate)

Spill/Glassware Cleaning

Click to download full resolution via product page

Figure 2: Mandatory safety protocol for handling phenacyl bromides.

Decontamination: All glassware must be rinsed with 10% Sodium Thiosulfate or Ethanolic

Ammonia before being removed from the fume hood. This destroys the alkylating capability.
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Storage: Store at -20°C under Argon. Phenacyl bromides degrade (turn purple/black) upon

exposure to light and moisture.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3'-Bromo-4'-fluoroacetophenone - Safety Data Sheet [chemicalbook.com]

2. 3-broMo-5-fluoro-4-hydroxybenzaldehyde synthesis - chemicalbook [chemicalbook.com]

3. pdf.benchchem.com [pdf.benchchem.com]

4. Methyl 3-bromo-4-chloro-5-fluorobenzoate | 1160574-62-8 [sigmaaldrich.com]

To cite this document: BenchChem. [Technical Procurement & Handling Guide: 3'-Bromo-5'-
chloro-4'-fluorophenacyl bromide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1411057/docs#technical-procurement-handling-
guide-3-bromo-5-chloro-4-fluorophenacyl-bromide]

Disclaimer & Data Validity:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h160bd3d4
https://www.benchchem.com/product/b1411057?utm_src=pdf-custom-synthesis#bc-rfq
https://www.chemicalbook.com/msds/3-bromo-4-fluoroacetophenone.htm
https://www.chemicalbook.com/synthesis/3-bromo-5-fluoro-4-hydroxybenzaldehyde.htm
https://pdf.benchchem.com/1409/Technical_Support_Center_Synthesis_of_3_Bromo_5_difluoromethoxy_2_fluorophenol.pdf
https://www.sigmaaldrich.com/HK/zh/product/bldpharmatech/bl3h160bd3d4
https://www.benchchem.com/product/b1411057/docs#technical-procurement-handling-guide-3-bromo-5-chloro-4-fluorophenacyl-bromide
https://www.benchchem.com/product/b1411057/docs#technical-procurement-handling-guide-3-bromo-5-chloro-4-fluorophenacyl-bromide
https://www.benchchem.com/product/b1411057/docs#technical-procurement-handling-guide-3-bromo-5-chloro-4-fluorophenacyl-bromide
https://www.benchchem.com/product/b1411057/docs#technical-procurement-handling-guide-3-bromo-5-chloro-4-fluorophenacyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1411057?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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